N-cyclopentyl-2-((2,5-dimethylbenzyl)thio)-4-oxo-3-phenethyl-3,4-dihydroquinazoline-7-carboxamide

• IUPAC Name: N-cyclopentyl-2-[(2,5-dimethylphenyl)methylsulfanyl]-4-oxo-3-(2-phenylethyl)quinazoline-7-carboxamide
• InChI: InChI=1S/C31H33N3O2S/c1-21-12-13-22(2)25(18-21)20-37-31-33-28-19-24(29(35)32-26-10-6-7-11-26)14-15-27(28)30(36)34(31)17-16-23-8-4-3-5-9-23/h3-5,8-9,12-15,18-19,26H,6-7,10-11,16-17,20H2,1-2H3,(H,32,35)
• InChI Key: JHBSNYLSTTZZIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CSC2=NC3=C(C=CC(=C3)C(=O)NC4CCCC4)C(=O)N2CCC5=CC=CC=C5
• Molecular Formula: C31H33N3O2S
• Molecular Weight: 511.7 g/mol

Description

N-cyclopentyl-2-((2,5-dimethylbenzyl)thio)-4-oxo-3-phenethyl-3,4-dihydroquinazoline-7-carboxamide is a useful research compound. Its molecular formula is C31H33N3O2S and its molecular weight is 511.68. The purity is usually 95%.
BenchChem offers high-quality N-cyclopentyl-2-((2,5-dimethylbenzyl)thio)-4-oxo-3-phenethyl-3,4-dihydroquinazoline-7-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopentyl-2-((2,5-dimethylbenzyl)thio)-4-oxo-3-phenethyl-3,4-dihydroquinazoline-7-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Related Compounds

Research on the synthesis of related quinazoline derivatives indicates a broad interest in the development of novel compounds with potential biological activities. For instance, studies on the facile synthesis of tetrahydropyrimido quinoline derivatives explore the reactivity of certain precursors towards various reagents, highlighting the synthetic versatility of quinazoline frameworks for potential pharmaceutical applications (Elkholy & Morsy, 2006).

Antimicrobial Activity

Several studies have focused on synthesizing novel quinazoline derivatives to evaluate their antimicrobial activities. For example, the synthesis and evaluation of novel 5-chloro-2-(thiophen-2-yl)-7,8-dihydroquinoline-6-carboxamides demonstrated promising antitubercular activity, indicating the potential of quinazoline derivatives in developing new antimicrobial agents (Marvadi et al., 2020).

Antitumor and Cytotoxic Activities

Research into quinazoline derivatives also includes their potential antitumor and cytotoxic activities. Studies on the synthesis of tricyclic oxazin-4-ones and their kinetic analysis as inhibitors of cholesterol esterase and acetylcholinesterase suggest that the structural modification of quinazoline derivatives can yield compounds with significant biological activities (Pietsch & Gütschow, 2005).